2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine

• Molecular Formula: C15H24N2
• Molecular Weight: 232.36 g/mol
• IUPAC Name: 2-methyl-6-[1-(2-methylpropyl)piperidin-2-yl]pyridine
• InChI: InChI=1S/C15H24N2/c1-12(2)11-17-10-5-4-9-15(17)14-8-6-7-13(3)16-14/h6-8,12,15H,4-5,9-11H2,1-3H3
• InChI Key: NXRZHABZPAFDBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C2CCCCN2CC(C)C

Description

2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine is a heterocyclic compound featuring a 6-methylpyridine core substituted with a 1-isobutylpiperidin-2-yl group.

Biological Activity

2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine is a compound of significant interest in medicinal chemistry due to its structural features that suggest potential biological activity. This article explores its biological properties, mechanisms of action, and therapeutic implications, drawing on a variety of research studies and findings.

Chemical Structure and Properties

The compound features a piperidine ring substituted with an isobutyl group and a methyl group on a pyridine ring. Its molecular formula is C_{13}H_{18}N_2, with a molecular weight of approximately 206.3 g/mol.

Research indicates that 2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine may function as a ligand for various biological targets, particularly in the context of neurotransmitter systems and cellular signaling pathways. The presence of both nitrogen-containing heterocycles (piperidine and pyridine) allows for unique interactions with receptors and enzymes.

Pharmacological Properties

The compound has been investigated for its potential pharmacological properties, particularly in the following areas:

• CNS Activity : Preliminary studies suggest that it may act on opioid receptors, particularly as an antagonist at the kappa-opioid receptor (KOR), which is relevant in pain management and mood disorders.
• Antitumor Activity : There is emerging evidence that compounds similar to 2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine exhibit inhibitory effects on PI3 kinase pathways, which are crucial in cancer cell proliferation . This suggests potential applications in oncology.

Case Studies

• Kappa Opioid Receptor Antagonism : In a study aimed at identifying selective KOR antagonists, derivatives similar to this compound were shown to inhibit KOR activity effectively, indicating their potential use in treating conditions like depression and addiction .
• Inhibition of Tumor Growth : Compounds with structural similarities have demonstrated efficacy in inhibiting tumor growth in preclinical models. These findings support further investigation into the therapeutic potential of 2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine in cancer treatment .

Comparative Analysis with Related Compounds

The following table summarizes key structural features and biological activities of compounds related to 2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine:

Compound Name	Molecular Formula	Key Biological Activity
5-(1-Isobutylpiperidin-2-yl)-2-phenoxypyridine	C_{15}H_{20}N_2O	Antitumor activity via PI3K inhibition
4-(1-Isobutylpiperidin-4-yl)pyrimidine	C_{13}H_{18}N_4	CNS activity, potential antidepressant effects
5-Methylpyridin-2(1H)-one	C_{7}H_{9}N	General neuropharmacological activity

Comparison with Similar Compounds

Structural Analogues with Pharmacological Activity

• 2-Methyl-6-(phenylethynyl)pyridine (MPEP) and M-MPEP :
  These mGluR5 antagonists share the 6-methylpyridine core but feature ethynylaryl substituents. M-MPEP (2-(3-methoxyphenylethynyl)-6-methylpyridine) demonstrates higher receptor selectivity due to the 3-methoxy group, as shown in crystallographic studies (Tables 1–3, ). In contrast, the isobutylpiperidine group in the target compound may confer distinct pharmacokinetic profiles, such as improved blood-brain barrier penetration .
  
  

• 2-(2-Hydroxy-3-piperazinopropylamino)-6-methylpyridine: This derivative exhibits sympathetic blocking activity, highlighting the role of amine-containing substituents in modulating neurotransmitter receptors. The target compound’s isobutylpiperidine group may similarly interact with adrenergic or histamine receptors but with altered affinity due to its non-polar substituent .

Antimicrobial Derivatives

• Oxadiazolines and Pyrazole Derivatives :
  Compounds like 2-(4-(4-chlorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine () show antimicrobial activity, suggesting the 6-methylpyridine moiety contributes to disrupting microbial cell membranes. The target compound’s piperidine substituent could enhance membrane penetration but may reduce solubility compared to halogenated analogs .

Catalytic and Coordination Complexes

• Vanadium Complexes with 2-(2′-Benzimidazolyl)-6-methylpyridine Ligands: These complexes () are used in oxidation catalysis.

Comparative Data Table

Compound	Core Structure	Key Substituent	Application	Key Reference
2-(1-Isobutylpiperidin-2-yl)-6-methylpyridine	6-methylpyridine	1-Isobutylpiperidin-2-yl	Hypothesized neuroactive agent
MPEP	6-methylpyridine	Phenylethynyl	mGluR5 antagonist
2-(4-Chlorophenyl-pyrazol-3-yl)-6-methylpyridine	6-methylpyridine	4-Chlorophenyl-pyrazole	Antimicrobial agent
V(NAd)Cl₂(L) (L = 2-benzimidazolyl-6-methylpyridine)	6-methylpyridine	2-Benzimidazolyl	Catalytic oxidation